Cas no 51761-19-4 (Hexanamide,N-[4-(4-ethyl-4,5-dihydro-5-thioxo-1H-1,2,4-triazol-3-yl)phenyl]-)

• Product Name: Hexanamide,N-[4-(4-ethyl-4,5-dihydro-5-thioxo-1H-1,2,4-triazol-3-yl)phenyl]-
• CAS No: 51761-19-4
• MF: C₁₆H₂₂N₄OS
• MW: 318.437081813812
• CID: 1574099
• Update Time: 2024-08-24

Hexanamide,N-[4-(4-ethyl-4,5-dihydro-5-thioxo-1H-1,2,4-triazol-3-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Hexanamide,N-[4-(4-ethyl-4,5-dihydro-5-thioxo-1H-1,2,4-triazol-3-yl)phenyl]-
• Hexanamide, N-[4-(4-ethyl-4,5-dihydro-5-thioxo-1H-1,2,4-triazol-3-yl)phenyl]-

• Inchi： 1S/C16H22N4OS/c1-3-5-6-7-14(21)17-13-10-8-12(9-11-13)15-18-19-16(22)20(15)4-2/h8-11H,3-7H2,1-2H3,(H,17,21)(H,19,22)
• InChI Key： ZSWMRKJMPYVXMO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2N(CC)C(=S)NN=2)C=C1)(=O)CCCCC

Computed Properties

• Exact Mass: 318.15166

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• PSA: 56.73
• pka: 8.17±0.20(Predicted)